3-Iodo-6-methoxy-1-methyl-1H-indazole

• IUPAC Name: 3-iodo-6-methoxy-1-methylindazole
• InChI: InChI=1S/C9H9IN2O/c1-12-8-5-6(13-2)3-4-7(8)9(10)11-12/h3-5H,1-2H3
• InChI Key: WPEGXAAVEVXKBA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)OC)C(=N1)I
• Molecular Formula: C9H9IN2O
• Molecular Weight: 288.08 g/mol
• CAS No.: 1431163-17-5

Description

3-Iodo-6-methoxy-1-methyl-1H-indazole is a useful research compound. Its molecular formula is C9H9IN2O and its molecular weight is 288.088. The purity is usually 95%.
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Scientific Research Applications

Overview

3-Iodo-6-methoxy-1-methyl-1H-indazole is a compound that belongs to the indazole family, a class of heterocyclic organic compounds. Indazoles are known for their diverse applications in scientific research, particularly in the development of pharmaceuticals and materials science. While the specific compound this compound itself may not be widely reported in the literature, understanding the applications of similar indazole derivatives can provide insights into its potential use.

Potential Applications in Drug Development

Indazole derivatives have been explored extensively for their pharmacological properties. For instance, indazole-based compounds have been identified as inhibitors of neuronal nitric oxide synthase, which plays a role in various neurological disorders (J. Sopková-de Oliveira Santos et al., 2002). Moreover, indazole compounds have been evaluated for their potential as selective PI3Kδ inhibitors, a target of interest in cancer therapy (P. Norman, 2012). These findings suggest that this compound could be of interest in the development of novel therapeutics targeting similar pathways.

Applications in Material Science

Indazole derivatives have also been explored for their applications in material science, particularly as electronically active materials. For example, new indazole-based electroactive materials have been synthesized and evaluated for their thermal, optical, electrochemical, and photoelectrical properties, highlighting their potential in electronic device applications (Monika Cekaviciute et al., 2012). Such properties may also be relevant for this compound, suggesting its potential use in the development of new materials with unique electronic properties.